Cas no 944648-73-1 (1-(3-methylbutyl)-5-oxopyrrolidine-3-carboxylic Acid)

• Product Name: 1-(3-methylbutyl)-5-oxopyrrolidine-3-carboxylic Acid
• CAS No: 944648-73-1
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD07364763
• CID: 1085326
• PubChem ID: 4777960
• Update Time: 2025-04-20

1-(3-methylbutyl)-5-oxopyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Isopentyl-5-oxopyrrolidine-3-carboxylic acid
• 1-(3-Methylbutyl)-5-oxopyrrolidine-3-carboxylic acid
• MFCD07364763
• VS-01938
• AKOS000160428
• AKOS016037500
• SCHEMBL14477946
• 944648-73-1
• 1-Isopentyl-5-oxopyrrolidine-3-carboxylicacid
• 1-(3-Methyl-butyl)-5-oxo-pyrrolidine-3-carbox ylic acid
• DTXSID70406479
• BB 0239316
• BBL008499
• STK502022
• 1-Isopentyl-5-oxo-pyrrolidine-3-carboxylic acid
• ALBB-009448
• 1-(3-methylbutyl)-5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
• 3-pyrrolidinecarboxylic acid, 1-(3-methylbutyl)-5-oxo-
• 1-(3-methylbutyl)-5-oxopyrrolidine-3-carboxylic Acid

• MDL： MFCD07364763
• Inchi： 1S/C10H17NO3/c1-7(2)3-4-11-6-8(10(13)14)5-9(11)12/h7-8H,3-6H2,1-2H3,(H,13,14)
• InChI Key： SPCHGSSOWADNDH-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CCC(C)C

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines